Cas no 2137836-46-3 (5-Iodoquinoline-4-carboxylic acid)

• Product Name: 5-Iodoquinoline-4-carboxylic acid
• CAS No: 2137836-46-3
• MF: C₁₀H₆INO₂
• MW: 299.064614772797
• CID: 5751805
• PubChem ID: 139391639
• Update Time: 2023-11-14

5-Iodoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731961
• 5-iodoquinoline-4-carboxylic acid
• SCHEMBL21247469
• 2137836-46-3
• 5-Iodoquinoline-4-carboxylic acid

• Inchi： 1S/C10H6INO2/c11-7-2-1-3-8-9(7)6(10(13)14)4-5-12-8/h1-5H,(H,13,14)
• InChI Key： MDXWFYSUKOAYAT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C1=C(C(=O)O)C=CN=2

Computed Properties

• Exact Mass: 298.94433g/mol
• Monoisotopic Mass: 298.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų